Cas no 334992-50-6 (1H-Benzimidazole-1-methanol,6-chloro-)

• Product Name: 1H-Benzimidazole-1-methanol,6-chloro-
• CAS No: 334992-50-6
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 301891
• PubChem ID: 12671393
• Update Time: 2025-04-19

1H-Benzimidazole-1-methanol,6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-methanol,6-chloro-
• 1H-Benzimidazole-1-methanol,6-chloro-(9CI)
• (6-chloro-1H-benzo[d]imidazol-1-yl)methanol
• 334992-50-6

• Inchi： 1S/C8H7ClN2O/c9-6-1-2-7-8(3-6)11(5-12)4-10-7/h1-4,12H,5H2
• InChI Key： JWVPJCYWIQAJIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(CO)C=N2

Computed Properties

• Exact Mass: 182.02481
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05